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Compound of Interest

Compound Name: Keto-itraconazole

Cat. No.: B608329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, characterization, and

quantification of the major metabolites of the antifungal agent itraconazole. It is designed to

serve as a comprehensive resource for professionals in drug metabolism, pharmacokinetics,

and analytical chemistry.

Introduction to Itraconazole Metabolism
Itraconazole (ITZ), a broad-spectrum triazole antifungal agent, undergoes extensive hepatic

metabolism, primarily mediated by the cytochrome P450 3A4 (CYP3A4) isoenzyme.[1][2] This

biotransformation results in the formation of more than 30 metabolites, with three playing a

significant role in the drug's overall pharmacokinetic and pharmacodynamic profile: hydroxy-

itraconazole (OH-ITZ), keto-itraconazole (keto-ITZ), and N-desalkyl-itraconazole (ND-ITZ).[1]

[3] Of these, hydroxy-itraconazole is the most prominent, exhibiting in vitro antifungal activity

comparable to the parent drug and circulating in plasma at concentrations often exceeding

those of itraconazole itself.[2][4][5] The characterization of these metabolites is crucial for

understanding itraconazole's therapeutic efficacy and its potential for drug-drug interactions.

Major Metabolites of Itraconazole
The primary metabolic pathways for itraconazole involve oxidation. The key metabolites

identified in human plasma are:
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Hydroxy-itraconazole (OH-ITZ): The major active metabolite, formed through hydroxylation of

the sec-butyl side chain.[3] Its plasma concentrations can be two to three times higher than

the parent drug.[5]

Keto-itraconazole (keto-ITZ): Another metabolite formed via the oxidative pathway.[3]

N-desalkyl-itraconazole (ND-ITZ): Formed by the N-dealkylation of the 1-methylpropyl

substituent.[1][3]

Dioxolane Ring Scission Metabolites: A more recently identified pathway involves the

cleavage of the dioxolane ring, leading to the formation of metabolites such as 1-(2,4-

dichlorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone.[6]

These metabolites, particularly OH-ITZ, contribute significantly to the overall antifungal effect

and are also implicated in the potent inhibition of CYP3A4, a key mechanism underlying

itraconazole's numerous drug-drug interactions.[3][7][8]

Quantitative Analysis of Itraconazole and its
Metabolites
The quantification of itraconazole and its metabolites in biological matrices is essential for

pharmacokinetic studies and therapeutic drug monitoring. High-performance liquid

chromatography (HPLC) and liquid chromatography-tandem mass spectrometry (LC-MS/MS)

are the most common analytical techniques employed.

Pharmacokinetic Parameters
The following table summarizes the pharmacokinetic parameters of itraconazole and its major

metabolites from a study in healthy volunteers who received 100 mg of itraconazole orally for

seven days.[3]
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Analyte
Cmax (nM)
Day 1

Cmax (nM)
Day 7

AUC0-24h
(nMh) Day 1

AUC0-24h
(nMh) Day 7

Itraconazole

(ITZ)
275 ± 103 588 ± 172 2560 ± 860 9980 ± 3010

Hydroxy-ITZ

(OH-ITZ)
416 ± 117 853 ± 213 5560 ± 1580 16300 ± 4200

Keto-ITZ (keto-

ITZ)
28 ± 11 67 ± 22 340 ± 130 1140 ± 360

N-desalkyl-ITZ

(ND-ITZ)
10 ± 3 20 ± 6 130 ± 40 350 ± 110

Data are presented as mean ± standard deviation.

Plasma Concentrations
Trough plasma concentrations of itraconazole and its primary active metabolite, hydroxy-

itraconazole, are often measured to ensure therapeutic levels. The trough plasma

concentrations of hydroxy-itraconazole are typically about twice those of the parent compound.

[2]

Experimental Protocols
The following sections detail the methodologies used for the identification and quantification of

itraconazole and its metabolites.

Sample Preparation: Liquid-Liquid Extraction
A common method for extracting itraconazole and its metabolites from plasma involves liquid-

liquid extraction.

Protocol:

To a 0.5 mL plasma sample, add an internal standard solution.

Perform a three-step liquid-liquid extraction procedure.[5]
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Evaporate the organic layer to dryness.

Reconstitute the residue in the mobile phase for analysis.

Sample Preparation: Protein Precipitation
For high-throughput analysis, protein precipitation is often employed.[9]

Protocol:

Pipette 100 µL of plasma into a 96-well plate.

Add 50 µL of an internal standard solution in methanol.

Add 400 µL of 0.5% formic acid in acetonitrile to precipitate proteins.

Vortex the plate and centrifuge at 3500 rpm for 5 minutes.

Analyze the supernatant.

Analytical Method: HPLC with Fluorimetric Detection
This method is suitable for the simultaneous determination of itraconazole and hydroxy-

itraconazole.[5]

Column: Reversed-phase C18 column.

Detection: Spectrofluorimetric detection.

Sensitivity: Allows for the determination of 20 ng/mL of both itraconazole and its active

metabolite.[5]

Analytical Method: LC-MS/MS for Comprehensive
Metabolite Profiling
LC-MS/MS provides high sensitivity and specificity for the quantification of itraconazole and

multiple metabolites.[3]

Instrumentation: A tandem mass spectrometer.
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Ionization: Electrospray ionization (ESI) in positive ion mode.

Multiple Reaction Monitoring (MRM):

m/z 705 for Itraconazole (ITZ)

m/z 721 for Hydroxy-itraconazole (OH-ITZ)

m/z 719 for Keto-itraconazole (keto-ITZ)

m/z 649 for N-desalkyl-itraconazole (ND-ITZ)[3]

Chromatographic Separation: A C18 analytical column with a gradient mobile phase.

Visualizations
The following diagrams illustrate the metabolic pathways and a typical experimental workflow

for itraconazole metabolite analysis.
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Figure 1: Metabolic Pathways of Itraconazole.
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Figure 2: Workflow for Metabolite Quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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